N,N'-bis(2,5-dichlorophenyl)-1,4-piperazinedicarbothioamide

• IUPAC Name: 1-N,4-N-bis(2,5-dichlorophenyl)piperazine-1,4-dicarbothioamide
• InChI: InChI=1S/C18H16Cl4N4S2/c19-11-1-3-13(21)15(9-11)23-17(27)25-5-7-26(8-6-25)18(28)24-16-10-12(20)2-4-14(16)22/h1-4,9-10H,5-8H2,(H,23,27)(H,24,28)
• InChI Key: BWCHMHZBUFHNBN-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=S)NC2=C(C=CC(=C2)Cl)Cl)C(=S)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C18H16Cl4N4S2
• Molecular Weight: 494.3 g/mol

Description

N,N'-bis(2,5-dichlorophenyl)-1,4-piperazinedicarbothioamide, also known as Bisdithiocarboxamide (DTCA), is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. DTCA is a member of the piperazine family of compounds and is characterized by its two 2,5-dichlorophenyl groups and two thiocarbonyl groups attached to a piperazine ring. The compound is of interest due to its ability to interact with biological systems, making it a valuable tool for studying various physiological and biochemical processes.

Mechanism of Action

DTCA's mechanism of action is not fully understood, but it is believed to interact with biological systems through the formation of covalent bonds with proteins and other biomolecules. DTCA has been shown to interact with cysteine residues in proteins, which can lead to the formation of disulfide bonds. This interaction can alter the activity of proteins, leading to changes in cellular processes.
Biochemical and Physiological Effects
DTCA has been shown to have a number of biochemical and physiological effects. In addition to its antioxidant properties, DTCA has been shown to inhibit the activity of certain enzymes involved in the production of reactive oxygen species. DTCA has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

DTCA's advantages in lab experiments include its ability to interact with biological systems, making it a valuable tool for studying various physiological and biochemical processes. Additionally, DTCA is relatively easy to synthesize and can be produced on a large scale, making it a cost-effective compound to use in research. However, DTCA's limitations in lab experiments include its potential toxicity, which can limit its use in certain experiments. Additionally, DTCA's mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of future directions for the use of DTCA in scientific research. One area of interest is the development of new antioxidant compounds based on the structure of DTCA. Additionally, DTCA's potential as an antimicrobial agent could be further explored, with a focus on developing new compounds with improved efficacy. Finally, the mechanism of action of DTCA could be further elucidated, which could help to guide the development of new compounds with improved activity and specificity.

Scientific Research Applications

DTCA has been used in a variety of scientific research applications due to its ability to interact with biological systems. One area of research where DTCA has shown promise is in the study of oxidative stress. DTCA has been shown to have antioxidant properties, which can help protect cells from damage caused by reactive oxygen species. Additionally, DTCA has been shown to inhibit the activity of certain enzymes involved in the production of reactive oxygen species, further highlighting its potential as an antioxidant.